Cas no 113560-63-7 (1-[(3,5-dimethyl-4-nitropyrazol-1-yl)methyl]-3,5-dimethyl-4-nitropyrazole)

• Product Name: 1-[(3,5-dimethyl-4-nitropyrazol-1-yl)methyl]-3,5-dimethyl-4-nitropyrazole
• CAS No: 113560-63-7
• MF: C₁₁H₁₄N₆O₄
• MW: 294.266661167145
• CID: 2611112
• PubChem ID: 71337454
• Update Time: 2025-04-21

1-[(3,5-dimethyl-4-nitropyrazol-1-yl)methyl]-3,5-dimethyl-4-nitropyrazole Chemical and Physical Properties

Names and Identifiers

• 1-[(3,5-dimethyl-4-nitropyrazol-1-yl)methyl]-3,5-dimethyl-4-nitropyrazole
• DTXSID20765164
• 1,1'-Methylenebis(3,5-dimethyl-4-nitro-1H-pyrazole)
• bis(3,5-dimethyl-4-nitro-1h-pyrazol-1-yl)methane
• 113560-63-7
• DTXCID20715907

• Inchi： 1S/C11H14N6O4/c1-6-10(16(18)19)8(3)14(12-6)5-15-9(4)11(17(20)21)7(2)13-15/h5H2,1-4H3
• InChI Key： NLPWKWKKRUNSTA-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C(C)=NN(C=1C)CN1C(C)=C(C(C)=N1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 294.10765295Da
• Monoisotopic Mass: 294.10765295Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 127Ų